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For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of

Nickel-Yttrium Composites for Hydrogen Storage Applications

The quest for safe, efficient, and high-capacity hydrogen storage materials is a critical

bottleneck in the advancement of a hydrogen-based economy. Among the myriad of materials

being investigated, intermetallic compounds, particularly those based on nickel and rare-earth

elements like yttrium, have garnered significant interest. This guide provides a comprehensive

comparison of the hydrogen storage performance of Nickel-Yttrium (Ni-Y) based composites

against other prominent hydrogen storage materials. The data presented is supported by

experimental findings to offer an objective resource for researchers in the field.

Performance Comparison of Hydrogen Storage
Materials
The efficiency of a hydrogen storage material is primarily evaluated based on its gravimetric

(wt.%) and volumetric (kg H₂/m³) storage capacities, as well as the kinetics (speed of hydrogen

absorption and desorption) and thermodynamics (operating temperatures and pressures) of the

hydriding/dehydriding processes. The following table summarizes the key performance metrics

for Mg-Ni-Y composites and several alternative materials.
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Material
Class

Specific
Material/Co
mposition

Gravimetric
Capacity
(wt.%)

Volumetric
Capacity
(kg H₂/m³)

Operating
Temperatur
e (°C)

Key
Characteris
tics

Ni-Y Based

Composites
Mg₈₀Ni₁₅Y₅ ~5.4[1] -

200

(absorption)

[1]

Excellent

absorption/de

sorption

properties[2].

Mg₈₀Ni₈Al₈Y₄
~3.5 (at 1

bar)[2]
-

250

(absorption)

[2]

Good

hydrogen

absorption

under low

pressure.

Mg₉₆NiLa₃* 6.2[3] -

320

(desorption)

[3]

La is

chemically

similar to Y.

Good

kinetics.

Conventional

Metal

Hydrides

LaNi₅ ~1.4[4][5] ~115
Room

Temperature

Fast kinetics

at ambient

conditions,

but low

gravimetric

capacity.

TiFe ~1.8-1.9[6] ~105
Room

Temperature

Low cost, but

activation can

be

challenging[7]

.

Carbon-

Based

Materials

Carbon

Nanotubes

(CNTs)

2 - 8 (often at

cryogenic

temps)[8]

Variable Typically

cryogenic for

high capacity

Lightweight,

but often

require low

temperatures

and/or high

pressures for
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significant

storage.

Metal-

Organic

Frameworks

MOF-210
up to 17.6

(total)[9]
Variable

Cryogenic

(77K)

Extremely

high surface

areas leading

to high

theoretical

capacities,

but typically

at very low

temperatures.

Note: Lanthanum (La) is a rare-earth element with similar chemical properties to Yttrium (Y)

and is often used in analogous alloy systems.

Experimental Protocols: Validating Hydrogen
Storage Capacity
The validation of hydrogen storage capacity is predominantly carried out using a volumetric

method, often referred to as the Sieverts' method. This technique involves introducing a known

amount of hydrogen gas into a calibrated volume containing the sample material and

measuring the change in pressure as the gas is absorbed.

Key Experimental Steps:
Sample Preparation and Activation:

Synthesis: Mg-Ni-Y alloys are typically synthesized by methods such as vacuum induction

melting or mechanical milling.

Activation: Before measurements, the material undergoes an activation process to remove

surface oxides and create a clean, reactive surface for hydrogen absorption. This often

involves several cycles of heating the sample under vacuum followed by exposure to high-

pressure hydrogen. For instance, a common procedure involves heating to 300-400°C

under vacuum and then cycling hydrogen pressure.
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Pressure-Composition-Isotherm (PCT) Measurement:

The core of the hydrogen storage characterization is the measurement of Pressure-

Composition-Isotherms (PCT).

The activated sample is placed in a reactor of known volume, which is then heated to a

constant temperature.

Hydrogen gas is incrementally introduced into the reactor, and the pressure is allowed to

equilibrate after each dose.

The amount of hydrogen absorbed by the sample at each pressure point is calculated

using the ideal gas law, taking into account the calibrated volumes of the system.

This process is repeated at various temperatures to create a set of PCT curves, which

provide crucial information about the thermodynamic properties of the material, such as

the enthalpy and entropy of hydride formation.

Kinetic Measurements:

The rates of hydrogen absorption and desorption are measured by monitoring the change

in pressure as a function of time at a constant temperature and a fixed initial hydrogen

pressure.

These measurements are crucial for determining how quickly the material can be charged

and discharged with hydrogen.

Structural and Morphological Characterization:

X-Ray Diffraction (XRD): Used to identify the crystal structure of the alloy and its hydride

phases.

Scanning Electron Microscopy (SEM): Provides information on the surface morphology

and particle size of the material.

Visualizing the Experimental Workflow
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The following diagram illustrates the typical workflow for validating the hydrogen storage

capacity of a material using the Sieverts' method.
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Caption: Experimental workflow for validating hydrogen storage capacity.

Signaling Pathways of Hydrogen Interaction
The interaction of hydrogen with a metal hydride forming alloy like a Ni-Y composite involves a

series of steps, from surface adsorption to bulk diffusion and hydride formation. This can be

conceptualized as a signaling pathway.
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Caption: Pathway of hydrogen absorption and desorption in a metal hydride.

In conclusion, Ni-Y based composites, particularly when combined with light-weight metals like

magnesium, present a promising avenue for developing high-capacity hydrogen storage

materials that can operate at moderate temperatures. While their gravimetric capacity may not

reach the theoretical limits of materials like MOFs at cryogenic temperatures, their performance

under more practical operating conditions makes them a compelling area of research. Further

investigation into optimizing the composition and nanostructure of these composites could lead

to significant advancements in solid-state hydrogen storage technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13782475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13782475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

